3-Chloro-6-(m-chlorophenyl)-4-methylpyridazine
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Overview
Description
Synthesis Analysis
This involves detailing the methods and reactions used to synthesize the compound. It may include the starting materials, reagents, catalysts, and conditions of the synthesis .Molecular Structure Analysis
This involves the study of the arrangement of atoms within the molecule and the bonds that hold these atoms together. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used .Chemical Reactions Analysis
This involves studying the chemical reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, molar mass, and specific heat capacity. Chemical properties might include reactivity, flammability, and types of chemical reactions the compound can undergo .Mechanism of Action
Safety and Hazards
Properties
CAS No. |
28657-40-1 |
---|---|
Molecular Formula |
C11H8Cl2N2 |
Molecular Weight |
239.10 g/mol |
IUPAC Name |
3-chloro-6-(3-chlorophenyl)-4-methylpyridazine |
InChI |
InChI=1S/C11H8Cl2N2/c1-7-5-10(14-15-11(7)13)8-3-2-4-9(12)6-8/h2-6H,1H3 |
InChI Key |
PQRUWFXWCNWNBF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NN=C1Cl)C2=CC(=CC=C2)Cl |
Origin of Product |
United States |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
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